Cas no 1247-69-4 (1-Testosteronetetrahydropyran)

1-Testosteronetetrahydropyran Properties

Names and Identifiers

• 1-Testosterone tetrahydropyran
• 17beta-[(Tetrahydro-2H-pyran-2-yl)oxy]-5alpha-androst-1-en-3-one
• 1247-69-4
• (5S,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-17-(oxan-2-yloxy)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

• InChIKey： CBSPIOZBUHOZGT-IDDIOARPSA-N
• Inchi： 1S/C24H36O3/c1-23-12-10-17(25)15-16(23)6-7-18-19-8-9-21(24(19,2)13-11-20(18)23)27-22-5-3-4-14-26-22/h10,12,16,18-22H,3-9,11,13-15H2,1-2H3/t16-,18-,19-,20-,21-,22?,23-,24-/m0/s1
• SMILES： C1CCC(O[C@H]2CC[C@]3([C@@]4(CC[C@@]5([H])CC(C=C[C@]5(C)[C@@]4([H])CC[C@]23C)=O)[H])[H])OC1

Computed Properties

• Exact Mass: 372.26658
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 372.26644501g/mol
• Heavy Atom Count: 27
• Complexity: 627
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Melting Point: 94-96 ºC
• Density: 1.11